Cas no 306935-38-6 (3H-1,2,4-Triazole-3-thione,2,4-dihydro-4-methyl-5-(6-quinolinyl)-)
306935-38-6 structure
Product Name:3H-1,2,4-Triazole-3-thione,2,4-dihydro-4-methyl-5-(6-quinolinyl)-
CAS No:306935-38-6
MF:C12H10N4S
MW:242.299600124359
CID:300101
PubChem ID:2736951
Update Time:2025-04-19
3H-1,2,4-Triazole-3-thione,2,4-dihydro-4-methyl-5-(6-quinolinyl)- Chemical and Physical Properties
Names and Identifiers
-
- 3H-1,2,4-Triazole-3-thione,2,4-dihydro-4-methyl-5-(6-quinolinyl)-
- 4-Methyl-5-quinolin-6-yl-4H-[1,2,4]triazole-3-thiol
- 4-Methyl-5-(6-quinolinyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione
- SCHEMBL5105688
- 306935-38-6
- HMS556M09
- 4-Methyl-5-(quinolin-6-yl)-4H-1,2,4-triazole-3-thiol
- IFCXDXLPFAHKJP-UHFFFAOYSA-N
- 4-METHYL-5-QUINOLIN-6-YL-4H-1,2,4-TRIAZOLE-3-THIOL
- Maybridge1_005377
-
- Inchi: 1S/C12H10N4S/c1-16-11(14-15-12(16)17)9-4-5-10-8(7-9)3-2-6-13-10/h2-7H,1H3,(H,15,17)
- InChI Key: IFCXDXLPFAHKJP-UHFFFAOYSA-N
- SMILES: S=C1NN=C(C2C=CC3C(=CC=CN=3)C=2)N1C
Computed Properties
- Exact Mass: 242.06261751g/mol
- Monoisotopic Mass: 242.06261751g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 354
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 72.6Ų
3H-1,2,4-Triazole-3-thione,2,4-dihydro-4-methyl-5-(6-quinolinyl)- Related Literature
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
306935-38-6 (3H-1,2,4-Triazole-3-thione,2,4-dihydro-4-methyl-5-(6-quinolinyl)-) Related Products
- 3652-32-2(4-methyl-5-(pyridin-4-yl)-1,2,4-triazole-3-thiol)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
Recommended suppliers
Zhejiang Brunova Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
CN Supplier
Reagent
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
CN Supplier
Bulk